Cas no 898784-33-3 (2-(2-Cyanophenyl)-4'-iodoacetophenone)

• Product Name: 2-(2-Cyanophenyl)-4'-iodoacetophenone
• CAS No: 898784-33-3
• MF: C₁₅H₁₀INO
• MW: 347.150475978851
• MDL: MFCD02260740
• CID: 868123
• PubChem ID: 24723925
• Update Time: 2025-06-08

2-(2-Cyanophenyl)-4'-iodoacetophenone Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-iodophenyl)-2-oxoethyl]benzonitrile
• 2-(2-Cyanophenyl)-4'-iodoacetophenone
• 898784-33-3
• AKOS016019488
• DTXSID60642324
• MFCD02260740

• MDL： MFCD02260740
• Inchi： 1S/C15H10INO/c16-14-7-5-11(6-8-14)15(18)9-12-3-1-2-4-13(12)10-17/h1-8H,9H2
• InChI Key： GJPNRYMLKWTMLR-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(CC1C=CC=CC=1C#N)=O

Computed Properties

• Exact Mass: 346.98100
• Monoisotopic Mass: 346.98071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 3.58828

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 2-(2-Cyanophenyl)-4'-iodoacetophenone

Introduction to 2-(2-Cyanophenyl)-4'-iodoacetophenone (CAS No. 898784-33-3)

2-(2-Cyanophenyl)-4'-iodoacetophenone, with the CAS number 898784-33-3, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its aromatic core, a cyano group, and an iodine substituent, which collectively contribute to its distinct chemical properties and reactivity.

The molecular formula of 2-(2-Cyanophenyl)-4'-iodoacetophenone is C₁₅H₁₀INO₂, and its molecular weight is approximately 339.15 g/mol. The presence of the cyano group (CN) and the iodine atom (I) imparts significant electronic and steric effects, making this compound a valuable intermediate in the synthesis of more complex molecules. The cyano group is known for its strong electron-withdrawing properties, which can influence the reactivity of adjacent functional groups, while the iodine atom serves as a versatile leaving group in various substitution reactions.

In the realm of pharmaceutical research, 2-(2-Cyanophenyl)-4'-iodoacetophenone has shown promise as a starting material for the development of novel therapeutic agents. Recent studies have explored its potential as a precursor in the synthesis of compounds with anti-cancer, anti-inflammatory, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives from 2-(2-Cyanophenyl)-4'-iodoacetophenone, which exhibited potent inhibitory activity against specific cancer cell lines. The researchers attributed this activity to the unique electronic configuration of the compound, which allowed for precise tuning of the biological properties of the final products.

Beyond pharmaceutical applications, 2-(2-Cyanophenyl)-4'-iodoacetophenone has also found use in materials science. Its aromatic structure and functional groups make it suitable for the preparation of advanced materials with tailored properties. For example, a research team at the University of California, Berkeley, utilized this compound as a building block in the synthesis of conjugated polymers with enhanced electronic conductivity. These polymers have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs).

The synthetic versatility of 2-(2-Cyanophenyl)-4'-iodoacetophenone is another key factor contributing to its importance in organic chemistry. The compound can undergo a variety of reactions, including nucleophilic substitution at the iodine atom, palladium-catalyzed cross-coupling reactions, and electrophilic aromatic substitution reactions. These reactions enable chemists to introduce a wide range of functional groups and create complex molecular architectures with high precision.

In addition to its synthetic utility, 2-(2-Cyanophenyl)-4'-iodoacetophenone has been studied for its potential as a ligand in coordination chemistry. The cyano group can act as a bidentate ligand, forming stable complexes with various metal ions. This property has been exploited in the development of metal-organic frameworks (MOFs) with tunable porosity and catalytic activity. A recent study published in Inorganic Chemistry demonstrated that MOFs derived from 2-(2-Cyanophenyl)-4'-iodoacetophenone-based ligands exhibited excellent performance in gas separation and catalytic hydrogenation reactions.

The environmental impact and safety profile of 2-(2-Cyanophenyl)-4'-iodoacetophenone are also important considerations for its industrial use. While detailed toxicological data are still being gathered, preliminary studies suggest that this compound is relatively stable under standard laboratory conditions and does not pose significant environmental risks when handled properly. However, it is essential to follow standard safety protocols when working with this compound to ensure safe handling and disposal.

In conclusion, 2-(2-Cyanophenyl)-4'-iodoacetophenone (CAS No. 898784-33-3) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop new materials and therapeutic agents. As ongoing research continues to uncover new possibilities for this compound, it is likely that its importance will only continue to grow in the coming years.